3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid

• IUPAC Name: 3-[[2-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]sulfamoyl]benzoic acid
• InChI: InChI=1S/C20H14N2O5S3/c23-13-8-9-16(22-30(26,27)14-5-3-4-12(10-14)19(24)25)18(11-13)29-20-21-15-6-1-2-7-17(15)28-20/h1-11,22-23H,(H,24,25)
• InChI Key: ILGFHGLCLIHPGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=CC(=C3)O)NS(=O)(=O)C4=CC=CC(=C4)C(=O)O
• Molecular Formula: C20H14N2O5S3
• Molecular Weight: 458.5 g/mol

Description

3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid, also known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer treatment. This compound has been found to be effective against a wide range of cancer types, including breast, lung, and prostate cancer. The purpose of

Scientific Research Applications

3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid has been found to be effective against a wide range of cancer types, including breast, lung, and prostate cancer. This compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the microtubule network. This compound binds to the colchicine binding site on tubulin, which results in the destabilization of microtubules and the inhibition of cell division. This mechanism of action makes this compound a promising candidate for cancer treatment.

Mechanism of Action

3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid binds to the colchicine binding site on tubulin, which results in the destabilization of microtubules and the inhibition of cell division. This mechanism of action makes this compound a promising candidate for cancer treatment. This compound has also been found to induce apoptosis in cancer cells, which further contributes to its anti-cancer activity.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been found to have anti-inflammatory and immunomodulatory effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid has several advantages for lab experiments. This compound is easy to synthesize, and its mechanism of action is well-understood. This compound has also been extensively studied, and its anti-cancer activity has been demonstrated in various in vitro and in vivo models. However, there are also some limitations to working with this compound. This compound has low solubility in water, which can make it difficult to work with in certain experiments. This compound also has a relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 3-({[2-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]amino}sulfonyl)benzoic acid. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential of this compound as a combination therapy with other anti-cancer drugs. Additionally, more research is needed to understand the long-term effects of this compound on the human body, as well as its potential applications in other diseases beyond cancer.